4-Phenoxy-2-furoic acid
Overview
Description
4-Phenoxy-2-furoic acid is a chemical compound with the molecular formula C11H8O4 . It falls under the category of carboxylic acids .
Synthesis Analysis
The synthesis of 4-Phenoxy-2-furoic acid or similar compounds often involves biological transformations of furanic platform molecules . For instance, the oxidation of furfural gives the corresponding 2-furoic acid, which can be transformed into dicarboxylic acids (FDCA) and unsubstituted compounds (furans) are obtained . Another approach to synthesize FDCA from 2-furoic acid involves consecutive bromination, esterification, carbonylation, and hydrolysis .Molecular Structure Analysis
The molecular structure of 4-Phenoxy-2-furoic acid consists of a furoic acid group attached to a phenoxy group . The compounds belonging to the furan platform are known for their reactivity, as they present a mono- or disubstituted furan ring in their structure .Physical And Chemical Properties Analysis
4-Phenoxy-2-furoic acid has a molecular weight of 204.182 . It falls under the category of carboxylic acids . More specific physical and chemical properties are not mentioned in the search results.Scientific Research Applications
Suzuki–Miyaura Coupling
4-Phenoxy-2-furoic acid can be used in the Suzuki–Miyaura (SM) coupling reaction . This reaction is arguably the most widely-applied transition metal catalysed carbon–carbon bond forming reaction to date . Its success originates from a combination of exceptionally mild and functional group tolerant reaction conditions, with a relatively stable, readily prepared and generally environmentally benign organoboron reagent .
Furfural Oxidation
Another application of 4-Phenoxy-2-furoic acid is in the liquid phase furfural oxidation . The catalyst Au/HT 4:1 showed the highest activity and selectivity to the desired product, achieving a complete conversion of furfural to furoic acid after 2 hours at 110 °C .
Conversion of Furfural into Bio-chemicals
4-Phenoxy-2-furoic acid can also be used in the conversion of furfural into bio-chemicals . The valuable products include maleic anhydrides, maleic acid, succinic acid, furoic acid, furfurylamine, furandicarboxylic acid, furfural alcohol, aromatics, levulinic acid, and cyclopentanone .
Syntheses and Antibacterial Activity
4-Phenoxy-2-furoic acid can also be used in the synthesis of various compounds with antibacterial activity .
Safety and Hazards
Future Directions
The future directions of 4-Phenoxy-2-furoic acid and related compounds involve their use in the development of bioprocesses producing molecules that can replace those derived from oil . They are also being explored for their potential in the synthesis of new fuels and polymer precursors . The green and efficient oxidation of furfural to furoic acid over non-noble metal catalysts is another area of interest .
properties
IUPAC Name |
4-phenoxyfuran-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c12-11(13)10-6-9(7-14-10)15-8-4-2-1-3-5-8/h1-7H,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
APSCPDDQKUPMCQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=COC(=C2)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101302246 |
Source
|
| Record name | 4-Phenoxy-2-furancarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101302246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Phenoxy-2-furoic acid | |
CAS RN |
914637-32-4 |
Source
|
| Record name | 4-Phenoxy-2-furancarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=914637-32-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Phenoxy-2-furancarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101302246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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